Cas no 1403483-74-8 (1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene)

• Product Name: 1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene
• CAS No: 1403483-74-8
• MF: C₁₃H₉BrClNO₃
• MW: 342.572461843491
• CID: 3043536
• Update Time: 2025-10-23

1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene
• 1-bromo-2-chloro-4-nitro-5-phenylmethoxybenzene
• C13H9BrClNO3
• V3070

• Inchi： 1S/C13H9BrClNO3/c14-10-6-13(12(16(17)18)7-11(10)15)19-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： RFUOKCSSXNEZBW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OCC1C=CC=CC=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 4.5
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene

1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene: A Comprehensive Overview

1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene, with the CAS number 1403483-74-8, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its complex structure, featuring a benzene ring substituted with a benzyloxy group at position 1, a bromine atom at position 5, a chlorine atom at position 4, and a nitro group at position 2. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives and incorporating the substituents through electrophilic aromatic substitution or other advanced methodologies. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its production, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound is in the field of drug discovery. The presence of multiple electron-withdrawing groups (such as the nitro and halogen substituents) makes it an excellent candidate for modulating the electronic properties of potential drug molecules. Researchers have utilized this compound as a building block in the synthesis of bioactive agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies published in Journal of Medicinal Chemistry have demonstrated its role in designing inhibitors for key enzymes involved in disease progression.

In materials science, 1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene has been explored as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its ability to undergo polymerization under specific conditions has led to its use in developing high-performance electronic devices, including organic light-emitting diodes (OLEDs) and flexible electronics. Recent breakthroughs in this area have been documented in Nature Materials, highlighting its potential in next-generation technologies.

The compound's unique reactivity also makes it valuable in academic research for studying aromatic substitution reactions and radical chemistry. Its ability to participate in nitration, bromination, and other substitution reactions under controlled conditions provides insights into fundamental chemical mechanisms. Moreover, its stability under certain reaction conditions allows for precise control over reaction outcomes, which is crucial for synthesizing complex molecules with high precision.

In terms of safety and handling, while 1-(Benzyloxy)-5-bromo-4-chloro-2-nitrobenzene is not classified as a hazardous material under standard conditions, proper precautions should be taken due to its chemical reactivity. Storage recommendations include keeping it in a cool, dry place away from direct sunlight and incompatible substances. Handling guidelines emphasize the use of appropriate personal protective equipment to ensure user safety.

Looking ahead, ongoing research continues to uncover new applications for this compound across diverse fields. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in areas such as green chemistry and personalized medicine. As our understanding of its properties deepens, so too does its potential to contribute to solving some of the most pressing challenges in modern science.